3-Fluoro-2-(4-methylpiperazin-1-yl)aniline
Overview
Description
3-Fluoro-4-(4-methylpiperazin-1-yl)aniline is an organic compound with the molecular weight of 209.27 . It is an important organic building block used to synthesize substituted aniline products .
Synthesis Analysis
This compound can be synthesized using various methods. For instance, it can be used in the synthesis of pyrrolopyrimidine kinase inhibitors . In one method, a glass-lined reactor is charged with t-butanol under vacuum and heated to 40 ± 5 degrees Celsius. The reactor is then filled with nitrogen gas and various compounds are added, including 3-fluoro-4-(4-methylpiperazin-1-yl)aniline .Molecular Structure Analysis
The IUPAC name for this compound is 3-fluoro-4-(4-methyl-1-piperazinyl)phenylamine . The InChI code is 1S/C11H16FN3/c1-14-4-6-15(7-5-14)11-3-2-9(13)8-10(11)12/h2-3,8H,4-7,13H2,1H3 .Chemical Reactions Analysis
The compound can participate in various chemical reactions. For example, it can react with trimethylaluminum in anhydrous CH2Cl2 to form a solution, which can then be quenched with a saturated NH4Cl aqueous solution .Physical And Chemical Properties Analysis
The compound is a solid at room temperature . It should be stored in a dark place, under an inert atmosphere .Scientific Research Applications
3-Fluoro-2-(4-methylpiperazin-1-yl)aniline: Applications in Scientific Research:
Synthesis of Substituted Aniline Products
This compound serves as an important organic building block for synthesizing various substituted aniline products, which are valuable in multiple areas of chemical research and pharmaceutical development .
Pyrrolopyrimidine Kinase Inhibitors
It is utilized in the synthesis of pyrrolopyrimidine derivatives, which are studied for their potential as kinase inhibitors. Kinase inhibitors are significant in the treatment of diseases like cancer due to their role in regulating cell functions .
Anti-inflammatory Pharmaceuticals
Research has explored derivatives of this compound for their anti-inflammatory properties, which could lead to new treatments for inflammatory diseases .
Synthesis of Piperazine Compounds
The compound is used in creating new piperazine derivatives with potential pharmacological activities .
Safety and Hazards
properties
IUPAC Name |
3-fluoro-2-(4-methylpiperazin-1-yl)aniline |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H16FN3/c1-14-5-7-15(8-6-14)11-9(12)3-2-4-10(11)13/h2-4H,5-8,13H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZBUGWIFLFKJZNJ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C2=C(C=CC=C2F)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H16FN3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Fluoro-2-(4-methylpiperazin-1-yl)aniline | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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